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Compound of Interest

Compound Name: 3,4,5,6-Tetrahydrophthalimide

Cat. No.: B1345106

An In-depth Technical Guide to the Physicochemical Properties of 3,4,5,6-
Tetrahydrophthalimide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3,4,5,6-Tetrahydrophthalimide (CAS RN: 4720-86-9). It is intended to be a
valuable resource for researchers, scientists, and professionals involved in drug development
and agrochemical synthesis. This document presents key quantitative data in a structured
format, details relevant experimental protocols, and includes visualizations of its synthesis and
metabolic pathways.

Introduction

3,4,5,6-Tetrahydrophthalimide is a cyclic imide that serves as a crucial building block in
organic synthesis. Its scaffold is a key component in the development of various biologically
active molecules, including pharmaceuticals and agrochemicals.[1] Notably, it is a known
metabolite of the widely used fungicide Captan. A thorough understanding of its
physicochemical properties is fundamental for its application in synthesis, for predicting its
environmental fate, and for understanding its metabolic profile.

Physicochemical Properties
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The key physicochemical properties of 3,4,5,6-Tetrahydrophthalimide are summarized in the

table below. These parameters are critical for predicting its behavior in various chemical and

biological systems.

Property Value Source(s)
Molecular Formula CsHoaNO2 [2]
Molecular Weight 151.16 g/mol [1112]

CAS Registry Number 4720-86-9 [1112]131[4]

Slight yellow to white

Appearance _ [3]
crystalline powder
Melting Point 170-175 °C (sublimes) [3]
Boiling Point 324.3 £ 11.0 °C (Predicted) [3]
pKa 9.49 + 0.20 (Predicted) [3]
Not explicitly found in
LogP
searches.
Sparingly soluble in water.
Solubility Soluble in methanol and [5]

chloroform.

Synthesis and Metabolism

Synthesis Pathway
3,4,5,6-Tetrahydrophthalimide is commonly synthesized from 3,4,5,6-Tetrahydrophthalic

anhydride. The reaction can be carried out by direct reaction with ammonia gas at elevated

temperatures or by reacting the anhydride with aqueous ammonia or urea.[6]
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Caption: Synthesis of 3,4,5,6-Tetrahydrophthalimide.

Metabolic Pathway from Captan

3,4,5,6-Tetrahydrophthalimide is a primary metabolite of the fungicide Captan. The metabolic
process involves the cleavage of the N-S bond in Captan, leading to the formation of
tetrahydrophthalimide.[7][8]
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Caption: Metabolic formation of 3,4,5,6-Tetrahydrophthalimide from Captan.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 3,4,5,6-
Tetrahydrophthalimide are provided below.

Melting Point Determination (Capillary Method)
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Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Ensure the sample of 3,4,5,6-Tetrahydrophthalimide is dry and finely powdered. If
necessary, grind the crystals using a mortar and pestle.

Load the capillary tube by pressing the open end into the powdered sample. A small amount
of solid should enter the tube.

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The
packed sample height should be 2-3 mm.

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate initially to approach the expected melting point
(around 170°C).

When the temperature is about 15-20°C below the expected melting point, reduce the
heating rate to 1-2°C per minute to ensure thermal equilibrium.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Record the temperature at which the last solid crystal melts (the end of the melting range).
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Boiling Point Determination (Microscale Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

external pressure.

Apparatus:

Thiele tube or oil bath

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer
Heating source (Bunsen burner or hot plate)

Mineral oil

Procedure:

Place a small amount of 3,4,5,6-Tetrahydrophthalimide into the small test tube.
Insert a capillary tube (sealed end up) into the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band, ensuring the sample is level with
the thermometer bulb.

Clamp the thermometer so that the bulb and sample are immersed in the mineral oil within
the Thiele tube or oil bath. The open end of the test tube should be above the oil level.

Gently heat the side arm of the Thiele tube or the oil bath.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.
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e Turn off the heat and allow the apparatus to cool slowly.

» The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.
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Caption: Experimental workflow for boiling point determination.
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Solubility Determination (Qualitative)

Objective: To determine the solubility of 3,4,5,6-Tetrahydrophthalimide in various solvents.
Apparatus:

Small test tubes

Vortex mixer or stirring rods

Spatula

Graduated pipettes or cylinders

Solvents (e.g., water, ethanol, methanol, chloroform, acetone, hexane)
Procedure:

e Place a small, measured amount (e.g., 10 mg) of 3,4,5,6-Tetrahydrophthalimide into a
series of clean, dry test tubes.

» To the first test tube, add a small volume (e.g., 1 mL) of the first solvent to be tested.
» Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by stirring.

 Visually inspect the solution. If the solid has completely dissolved, the compound is soluble
in that solvent at that concentration.

« If the solid has not dissolved, the compound is sparingly soluble or insoluble. Further solvent
can be added incrementally to determine the approximate solubility limit.

» Repeat steps 2-5 for each solvent to be tested.

o Record observations for each solvent, noting whether the compound is soluble, sparingly
soluble, or insoluble.

Conclusion
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This guide has provided essential physicochemical data for 3,4,5,6-Tetrahydrophthalimide, a
compound of significant interest in medicinal chemistry and agrochemical development. The
tabulated properties, synthesis and metabolic pathways, and detailed experimental protocols
offer a solid foundation for researchers working with this molecule. Accurate characterization of
these fundamental properties is paramount for the successful design and development of
novel, effective, and safe chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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